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Compound of Interest

Compound Name: Agnoside

Cat. No.: B1665653 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental responsibility. This guide provides detailed, step-by-step procedures for the safe

disposal of Agnoside, a naturally derived iridoid glycoside utilized in various research

applications. Adherence to these protocols is crucial for minimizing risks and maintaining

regulatory compliance.

Agnoside Safety and Hazard Profile
Before handling Agnoside, it is essential to be aware of its hazard classifications. According to

available Safety Data Sheets (SDS), Agnoside presents the following risks:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1]

Personal protective equipment (PPE), including gloves, protective clothing, and eye/face

protection, should be worn at all times when handling Agnoside.[1]
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For quick reference, the following table summarizes key chemical and safety information for

Agnoside.

Property Value Reference

CAS Number 11027-63-7 [1][3][4]

Molecular Formula C22H26O11 [3][4][5]

Molecular Weight 466.44 g/mol [3]

GHS Hazard Statements H302, H315, H319, H335 [1]

GHS Precautionary

Statements

P261, P280, P312, P321,

P403+P233, P501
[1]

Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the proper disposal of Agnoside waste.

This procedure is designed to be a general guideline; always consult and adhere to your

institution's specific Environmental Health and Safety (EHS) policies.

Step 1: Waste Identification and Segregation

Characterize the Waste: Determine if the Agnoside waste is in solid form, dissolved in a

solvent, or mixed with other reagents.

Segregate Waste Streams: Do not mix Agnoside waste with other incompatible chemical

waste. It is crucial to maintain separate waste containers for halogenated and non-

halogenated solvents, acids, bases, and other chemical classes to prevent hazardous

reactions.[6]

Step 2: Containerization and Labeling

Select an Appropriate Container: Use a chemically compatible, leak-proof container for

collecting Agnoside waste. Ensure the container is in good condition and has a secure lid.

Proper Labeling: Clearly label the waste container with the words "Hazardous Waste" and

the full chemical name, "Agnoside." Include the concentration and any other components
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present in the waste mixture. Affix the appropriate hazard pictograms (e.g., GHS07 for

irritant/harmful).

Step 3: Storage of Waste

Designated Storage Area: Store the sealed waste container in a designated, well-ventilated,

and secure area away from general laboratory traffic.

Secondary Containment: Place the primary waste container within a larger, chemically

resistant secondary containment bin to prevent the spread of material in case of a leak.

Step 4: Final Disposal

Consult Institutional Guidelines: Follow your institution's specific procedures for arranging the

final disposal of chemical waste. This typically involves contacting the EHS office.

Professional Disposal: The recommended final disposal method for Agnoside is through an

industrial combustion plant.[1] Do not dispose of Agnoside down the drain or in regular

trash.

Agnoside Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Agnoside.
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Caption: Agnoside Disposal Workflow Diagram.

By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of Agnoside, contributing to a secure research environment and protecting our
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ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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